![molecular formula C7H17NO5S B6190004 3-[bis(2-hydroxyethyl)amino]propane-1-sulfonic acid CAS No. 58431-91-7](/img/no-structure.png)
3-[bis(2-hydroxyethyl)amino]propane-1-sulfonic acid
Overview
Description
3-[Bis(2-hydroxyethyl)amino]propane-1-sulfonic acid (BES) is a zwitterionic surfactant that is widely used in various scientific and industrial applications. It is a versatile and cost-effective surfactant, and its properties make it suitable for a wide range of applications such as drug delivery, biomedicine, and biotechnology. BES has also been used as a stabilizer for proteins, as a stabilizer for liposomes, and as a solubilizer for hydrophobic molecules. Additionally, it has been used as a detergent for cell lysis, as a stabilizer for DNA, and as a permeability enhancer for transdermal drug delivery.
Mechanism of Action
The mechanism of action of 3-[bis(2-hydroxyethyl)amino]propane-1-sulfonic acid is based on its zwitterionic properties, which allow it to form electrostatic interactions with both positively and negatively charged molecules. Its amphiphilic nature also allows it to form micelles, which can solubilize hydrophobic molecules. Additionally, its ability to form hydrogen bonds with other molecules allows it to stabilize proteins and liposomes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely dependent on its concentration and the type of molecules it is interacting with. At low concentrations, this compound has been shown to increase the solubility of hydrophobic molecules, enhance the permeability of transdermal drug delivery systems, and stabilize proteins and liposomes. At higher concentrations, this compound has been shown to cause cell lysis and denaturation of proteins.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[bis(2-hydroxyethyl)amino]propane-1-sulfonic acid in lab experiments include its low cost, its versatility, and its ability to form electrostatic interactions with both positively and negatively charged molecules. Additionally, its amphiphilic nature allows it to form micelles, which can solubilize hydrophobic molecules. The main limitation of this compound is its potential to cause cell lysis and denaturation of proteins at higher concentrations.
Future Directions
The future directions for 3-[bis(2-hydroxyethyl)amino]propane-1-sulfonic acid research include further exploration of its potential applications in drug delivery, biomedicine, and biotechnology. Additionally, further research is needed to explore the effects of this compound on cell lysis, protein denaturation, and the permeability of transdermal drug delivery systems. Other potential future directions include exploring the use of this compound to prepare hydrogels and nanoparticles, and to improve the performance of fuel cells.
Synthesis Methods
3-[bis(2-hydroxyethyl)amino]propane-1-sulfonic acid can be synthesized via a two-step chemical reaction. The first step involves the reaction of 2-hydroxyethyl amine and propane-1-sulfonic acid. This reaction produces this compound and water as the by-products. The second step involves the reaction of this compound with an aldehyde or ketone. The reaction produces a this compound-aldehyde or this compound-ketone adduct as the product.
Scientific Research Applications
3-[bis(2-hydroxyethyl)amino]propane-1-sulfonic acid has been used in a variety of scientific research applications. It has been used as a stabilizer for proteins, as a stabilizer for liposomes, and as a solubilizer for hydrophobic molecules. Additionally, it has been used as a detergent for cell lysis, as a stabilizer for DNA, and as a permeability enhancer for transdermal drug delivery. This compound has also been used in the fabrication of hydrogels, in the preparation of nanoparticles, and as an additive to improve the performance of fuel cells.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[bis(2-hydroxyethyl)amino]propane-1-sulfonic acid involves the reaction of 3-chloropropanesulfonic acid with bis(2-hydroxyethyl)amine in the presence of a base.", "Starting Materials": [ "3-chloropropanesulfonic acid", "bis(2-hydroxyethyl)amine", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add bis(2-hydroxyethyl)amine to a solution of 3-chloropropanesulfonic acid in a suitable solvent.", "Add a base to the reaction mixture to neutralize the hydrogen chloride that is produced.", "Heat the reaction mixture to reflux for several hours.", "Cool the reaction mixture and adjust the pH to the desired range using an acid or base.", "Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
58431-91-7 |
Molecular Formula |
C7H17NO5S |
Molecular Weight |
227.3 |
Purity |
0 |
Origin of Product |
United States |
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